2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-(2,4,5-trichlorophenoxy)ethanone
• InChI: InChI=1S/C14H16Cl3NO3/c1-8-5-18(6-9(2)21-8)14(19)7-20-13-4-11(16)10(15)3-12(13)17/h3-4,8-9H,5-7H2,1-2H3
• InChI Key: OOWUEYXCLHISNE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C14H16Cl3NO3
• Molecular Weight: 352.6 g/mol

Description

2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine, also known as DMTCPM, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of morpholine derivatives and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine is not yet fully understood. However, it has been proposed that 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine may inhibit the activity of enzymes involved in the biosynthesis of pro-inflammatory cytokines and prostaglandins. Additionally, 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine may induce apoptosis in cancer cells by activating caspases.
Biochemical and Physiological Effects:
2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine has been shown to exhibit anti-inflammatory and anti-cancer effects in vitro and in vivo. It has been reported to inhibit the production of pro-inflammatory cytokines and prostaglandins. Additionally, 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine in lab experiments include its potential anti-inflammatory and anti-cancer properties. Additionally, 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine is relatively easy to synthesize and purify. However, the limitations of using 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the use of 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine in scientific research. One potential direction is the development of 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine. Finally, the potential therapeutic applications of 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine in the treatment of inflammatory diseases and cancer should be explored further.

Scientific Research Applications

2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit anti-inflammatory and anti-cancer properties. 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 2,6-dimethyl-4-[(2,4,5-trichlorophenoxy)acetyl]morpholine has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.